Cas no 525-82-6 (Flavone)

Flavone structure
Flavone structure
Product name:Flavone
CAS No:525-82-6
MF:C15H10O2
MW:222.2387
MDL:MFCD00006825
CID:82427
PubChem ID:10680

Flavone Chemical and Physical Properties

Names and Identifiers

    • FLAVONE
    • 2-PHENYLCHROME
    • 2-PHENYLCHROMONE
    • 2-PHENYL-4H-CHROMEN-4-ONE
    • 2-PHENYL-4H-1-BENZOPYRAN-4-ONE
    • 2-Phenyl-4-chromone
    • 2-phenyl-4h-1-benzopyran-4-on
    • 2-Phenyl-4H-benzopyran-4-one
    • FLAVONE(RG)
    • Asmacoril
    • Chromocor
    • Cromaril
    • DA6034
    • Flavon
    • Phenylchromone
    • 2-Phenyl-gamma-benzopyrone
    • 2-Phenylchromen-4-one
    • 94166III
    • NSC 19028
    • 2-Phenyl-4-benzopyron
    • 4H-1-Benzopyran-4-one, 2-phenyl-
    • 2-Phenyl-chromen-4-one
    • 2-Phenylbenzopyran-4-one
    • Cromarile
    • 2-Phenyl-4H-chromen-4-on
    • NSC19028
    • 6CC153EB-39A6-42FC-BE96-C8BF1D585E27
    • CU-00000000060-1
    • NSC-19028
    • Flavone (VAN)
    • 2-Phenyl-.gamma.-benzopyrone
    • F0015
    • NCGC00168837-01
    • NS00007856
    • 2-Phenyl-4H-chromen-4-one #
    • 5-17-10-00552 (Beilstein Handbook Reference)
    • CS-0022637
    • BRN 0157598
    • Tox21_400059
    • BRD-K86741145-001-01-5
    • EN300-18246169
    • MLS002473400
    • S2V45N7G3B
    • 525-82-6
    • FLAVONE [MI]
    • FLN
    • ICCB2_000263
    • F-2700
    • 2-phenyl-1-benzopyran-4-one
    • MLS002638647
    • NCGC00090962-03
    • CAS-525-82-6
    • CCRIS 4288
    • SCHEMBL18879
    • MFCD00006825
    • 2-phenyl-1,4-benzopyrone
    • MEGxp0_001685
    • BDBM50028962
    • AKOS000603572
    • NCGC00090962-05
    • HMS2269O06
    • DTXSID2022048
    • DB07776
    • L001213
    • Flavone, Flavone
    • A829155
    • NCGC00090962-02
    • CCG-214679
    • HMS1446A06
    • InChI=1/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10
    • 4hki
    • SMR000112315
    • HY-N2424
    • NCGC00090962-06
    • MLS002177804
    • IDI1_016673
    • NCGC00090962-04
    • SY012830
    • EINECS 208-383-8
    • Tox21_202987
    • ACon1_000055
    • 2-Phenylbenzo[b]pyran-4-one
    • CBiol_000263
    • HMS3604K19
    • DTXCID602048
    • GTPL409
    • NCGC00090962-01
    • 11091-19-3
    • Maybridge3_005286
    • AS-58464
    • UNII-S2V45N7G3B
    • FT-0603450
    • C10043
    • LMPK12110097
    • Q2742033
    • BIDD:ER0515
    • 2-phenyl-4H-chromone
    • AC-35144
    • CHEMBL275638
    • CHEBI:42491
    • s3967
    • bmse000945
    • NCGC00260532-01
    • Flavon; 2-Phenylchromon
    • MLSMR
    • FLAVONE Cromaril Asmacoril Chromocor 2-Phenylchromone 2-Phenyl-4-chromone 2-Phenyl-.gamma.-benzopyrone 4H-1-Benzopyran-4-one, 2-phenyl- Flavone Flavone
    • CHEBI:24043
    • STK164205
    • Flavone (VAN) (8CI)
    • DB-052142
    • Flavone
    • MDL: MFCD00006825
    • Inchi: 1S/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H
    • InChI Key: VHBFFQKBGNRLFZ-UHFFFAOYSA-N
    • SMILES: O1C2=C([H])C([H])=C([H])C([H])=C2C(C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H])=O
    • BRN: 0157598

Computed Properties

  • Exact Mass: 222.06800
  • Monoisotopic Mass: 222.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: White acicular crystals
  • Density: 0.90 g/cm3
  • Melting Point: 93.0 to 98.0 deg-C
  • Boiling Point: 185°C/1mmHg(lit.)
  • Flash Point: 171.1±21.4 °C
  • Refractive Index: 1.6600 (estimate)
  • Solubility: Almost insoluble (0.018 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in acetone (25 mg/ml), methanol, alcohol, and chloroform. Insoluble in water.
  • PSA: 30.21000
  • LogP: 3.46000
  • Solubility: Soluble in ethanol, benzene and chloroform, slightly soluble in ether, almost insoluble in water
  • Merck: 4092

Flavone Security Information

  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:DJ3100630
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at 4 ° C, better storage at -4 ° C
  • TSCA:Yes

Flavone Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Flavone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
F371050-1000mg
Flavone
525-82-6
1g
$69.00 2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T2876-50 mg
Flavone
525-82-6 99.99%
50mg
¥976.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F79991-20mg
2-Phenyl-4H-chromen-4-one
525-82-6 ,HPLC≥98%
20mg
¥378.0 2023-09-07
eNovation Chemicals LLC
D101409-1g
4H-1-Benzopyran-4-one, 2-phenyl-
525-82-6 99%
1g
$225 2024-06-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T2876-200 mg
Flavone
525-82-6 99.99%
200mg
¥2632.00 2022-04-26
Chemenu
CM162298-100g
2-Phenyl-4H-chromen-4-one
525-82-6 95%
100g
$243 2021-06-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T2876-10 mg
Flavone
525-82-6 99.99%
10mg
¥344.00 2022-04-26
TRC
F371050-1g
Flavone
525-82-6
1g
$ 55.00 2022-06-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13627-1g
Flavone, 99%
525-82-6 99%
1g
¥355.00 2023-03-01
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13627-25g
Flavone, 99%
525-82-6 99%
25g
¥4093.00 2023-03-01

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